4-(2-methyl-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzonitrile

• IUPAC Name: 4-(2-methyl-3-oxo-5H-1,4-benzoxazepin-4-yl)benzonitrile
• InChI: InChI=1S/C17H14N2O2/c1-12-17(20)19(15-8-6-13(10-18)7-9-15)11-14-4-2-3-5-16(14)21-12/h2-9,12H,11H2,1H3
• InChI Key: IZPAXYBPLDAMNE-UHFFFAOYSA-N
• Canonical SMILES: CC1C(=O)N(CC2=CC=CC=C2O1)C3=CC=C(C=C3)C#N
• Molecular Formula: C17H14N2O2
• Molecular Weight: 278.30 g/mol

Description

4-(2-methyl-3-oxo-2,3-dihydro-1,4-benzoxazepin-4(5H)-yl)benzonitrile is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields. It is a benzoxazepine derivative that has been synthesized through various methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential future directions.

Scientific Research Applications

Synthesis and Structural Analysis

Research on benzoxazepine derivatives, including the synthesis and structural analysis of novel heterocycles incorporating phthalazine, reveals the intricate chemistry involved in creating such compounds. For instance, the synthesis of various derivatives from key intermediates demonstrates the versatility of these molecules in forming new chemical structures with potential biological activities (Khalil, Berghot, & Gouda, 2009). Furthermore, studies on the hydrogen-bonded assembly of benzazepine derivatives in multiple dimensions highlight the importance of molecular interactions in defining the properties of these compounds (Guerrero et al., 2014).

Biological Activities

The antibacterial activities of novel heterocycles, including benzoxazepine derivatives, have been extensively studied, with some compounds showing promise as antibacterial agents. The evaluation of these molecules against various bacterial strains underscores the potential of benzoxazepine derivatives in contributing to the development of new antimicrobial treatments (Khalil, Berghot, & Gouda, 2009). Additionally, the exploration of benzoxepine-1,2,3-triazole hybrids reveals their potential as antibacterial and anticancer agents, suggesting a broad spectrum of possible therapeutic applications for these compounds (Kuntala et al., 2015).